1-(3-chlorobenzyl)-3-nitro-1H-1,2,4-triazole

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-3-nitro-1,2,4-triazole
• InChI: InChI=1S/C9H7ClN4O2/c10-8-3-1-2-7(4-8)5-13-6-11-9(12-13)14(15)16/h1-4,6H,5H2
• InChI Key: CHWBRWAYQFXOQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CN2C=NC(=N2)[N+](=O)[O-]
• Molecular Formula: C9H7ClN4O2
• Molecular Weight: 238.63 g/mol

Description

1-(3-chlorobenzyl)-3-nitro-1H-1,2,4-triazole is a chemical compound that belongs to the class of 1,2,4-triazoles. It has gained significant attention in the field of scientific research due to its potential applications in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 1-(3-chlorobenzyl)-3-nitro-1H-1,2,4-triazole is not well understood. However, studies have suggested that it may act as a nucleophile, which can react with electrophilic compounds to form new chemical bonds. This property makes it a useful tool for the synthesis of various organic compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 1-(3-chlorobenzyl)-3-nitro-1H-1,2,4-triazole. However, studies have suggested that it may have potential applications in the development of new drugs due to its ability to interact with biological molecules.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-chlorobenzyl)-3-nitro-1H-1,2,4-triazole in lab experiments is its ability to act as a versatile precursor for the synthesis of various organic compounds. Additionally, it is relatively easy to synthesize and has a high yield. However, one of the limitations of using this compound is that it may be toxic and hazardous to handle, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of 1-(3-chlorobenzyl)-3-nitro-1H-1,2,4-triazole. One potential direction is the development of new synthetic methods that can improve the yield and purity of the compound. Additionally, further studies are needed to understand the mechanism of action and potential applications of this compound in the development of new drugs and materials. Finally, the toxicity and safety of this compound need to be carefully evaluated to ensure its safe use in lab experiments.
Conclusion:
In conclusion, 1-(3-chlorobenzyl)-3-nitro-1H-1,2,4-triazole is a versatile compound that has potential applications in the synthesis of various organic compounds. It is relatively easy to synthesize and has a high yield. However, further studies are needed to understand its mechanism of action, potential applications, and safety profile.

Scientific Research Applications

1-(3-chlorobenzyl)-3-nitro-1H-1,2,4-triazole has been extensively studied for its potential applications in the synthesis of various organic compounds. It has been used as a precursor for the synthesis of 1,2,4-triazole derivatives, which have shown promising results in the development of new drugs. Additionally, it has been used in the synthesis of novel heterocyclic compounds, which have potential applications in the field of materials science.